4,6-dimethyl-2-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)pyrimidine

• IUPAC Name: 4,6-dimethyl-2-[3-(1-methylpyrazol-3-yl)piperidin-1-yl]pyrimidine
• InChI: InChI=1S/C15H21N5/c1-11-9-12(2)17-15(16-11)20-7-4-5-13(10-20)14-6-8-19(3)18-14/h6,8-9,13H,4-5,7,10H2,1-3H3
• InChI Key: BFYFAMXAMBJTCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCC(C2)C3=NN(C=C3)C)C
• Molecular Formula: C15H21N5
• Molecular Weight: 271.36 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine and pyrazole rings, followed by various substitutions to add the methyl and piperidinyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine and pyrazole rings, as well as the piperidine ring, would give the molecule a complex, three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The presence of various functional groups could make the molecule reactive in several ways.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure.

Scientific Research Applications

Synthesis and Biological Applications

• Insecticidal and Antibacterial Potential : A study synthesized compounds similar to 4,6-dimethyl-2-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)pyrimidine and evaluated their potential as insecticides and antibacterial agents. These compounds showed notable insecticidal activity against Pseudococcidae insects and antimicrobial potential against selected microorganisms (Deohate & Palaspagar, 2020).

• Anticancer and Anti-5-Lipoxygenase Agents : Novel pyrazolopyrimidines derivatives were synthesized, including structures similar to the given compound, and evaluated for anticancer and anti-5-lipoxygenase activities. Some compounds in this study showed promising results as potential therapeutic agents (Rahmouni et al., 2016).

• Antiviral and Cytotoxic Agents : A range of pyridine and pyrimidine derivatives, including structures akin to 4,6-dimethyl-2-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)pyrimidine, were synthesized and evaluated for antiviral and cytotoxic activities. Some showed activity against herpes simplex virus-1 and human immunodeficiency virus-1, as well as broad-spectrum antitumor activity (El-Subbagh et al., 2000).

Chemical Synthesis and Characterization

• Microwave Irradiative Cyclocondensation : The compound was synthesized using microwave irradiative cyclocondensation, showcasing an efficient method for creating such complex structures. This method offers a quicker synthesis process with potentially better yields (Deohate & Palaspagar, 2020).

• Novel Synthesis Techniques : Other research has focused on developing novel synthesis techniques for pyrimidine derivatives, which are essential for exploring the therapeutic potential of these compounds (Singleton et al., 2019).

• Structural Analysis and Molecular Recognition : Structural analysis of pyrimidine derivatives, including X-ray crystallography and NMR spectroscopy, has been vital in understanding their molecular recognition, which is crucial for their pharmaceutical applications (Rajam et al., 2017).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, its mechanism of action would describe how it interacts with biological targets to produce its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s used. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research on this compound could involve further studies on its synthesis, properties, and potential applications. This could include exploring its use in various fields, such as medicine or materials science.